1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine

• Molecular Formula: C19H24N2O3S
• Molecular Weight: 360.5 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-4-[(4-ethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C19H24N2O3S/c1-2-24-18-10-8-17(9-11-18)16-20-12-14-21(15-13-20)25(22,23)19-6-4-3-5-7-19/h3-11H,2,12-16H2,1H3
• InChI Key: ABPMXXWAJNMAQJ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)S(=O)(=O)C3=CC=CC=C3

Description

1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine, also known as EBP or PEP005, is a synthetic compound that has gained attention in the field of scientific research due to its potential therapeutic applications. EBP belongs to the class of piperazine derivatives and has been found to exhibit a range of biological activities, including anti-tumor, anti-inflammatory, and anti-viral effects. In

Mechanism of Action

The mechanism of action of 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine is not fully understood, but it is believed to involve the activation of protein kinase C (PKC). PKC is a family of enzymes that play a crucial role in various cellular processes, including cell proliferation, differentiation, and apoptosis. 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has been found to activate PKC and induce the translocation of PKC isoforms from the cytosol to the plasma membrane. This activation of PKC leads to downstream signaling events that result in the induction of apoptosis and inhibition of cell proliferation.
Biochemical and Physiological Effects:
1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has been shown to have several biochemical and physiological effects. In cancer cells, 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has been found to induce apoptosis by activating caspases and increasing the expression of pro-apoptotic proteins such as Bax. It has also been shown to inhibit the activity of anti-apoptotic proteins such as Bcl-2. In addition, 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has been found to inhibit the expression of matrix metalloproteinases, which are enzymes that play a role in cancer cell invasion and metastasis. In animal models of arthritis, 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has been found to reduce inflammation by inhibiting the production of inflammatory cytokines such as TNF-α and IL-1β.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine in lab experiments is its ability to induce apoptosis in cancer cells. This makes it a potential therapeutic agent for the treatment of various types of cancer. In addition, 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has been shown to have anti-inflammatory and anti-viral properties, which could make it useful in the treatment of inflammatory diseases and viral infections. However, one of the limitations of using 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine in lab experiments is its low solubility in water, which can make it difficult to administer in vivo. In addition, the mechanism of action of 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine is not fully understood, which makes it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for the research on 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine. One area of interest is the development of more efficient synthesis methods and purification techniques to improve the yield and purity of 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine. Another area of interest is the investigation of the mechanism of action of 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine and the identification of its molecular targets. This could lead to the development of more effective therapeutic agents that target specific signaling pathways. In addition, the potential use of 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine in combination with other therapeutic agents is an area of interest, as it could enhance its therapeutic potential and reduce the likelihood of drug resistance. Finally, the investigation of the pharmacokinetics and pharmacodynamics of 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine in animal models and clinical trials is necessary to determine its safety and efficacy as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine involves the reaction of 4-ethoxybenzylamine with p-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with piperazine to yield 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine. The purity and yield of 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine can be improved by using different solvents and purification techniques such as chromatography.

Scientific Research Applications

1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has been investigated for its potential therapeutic applications in various fields of scientific research. In cancer research, 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has been found to exhibit anti-tumor activity by inducing apoptosis in cancer cells. It has also been shown to inhibit the growth of melanoma cells and induce cell cycle arrest in glioblastoma cells. In addition, 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has been investigated for its anti-inflammatory properties and has been found to reduce inflammation in animal models of arthritis. 1-(4-Ethoxybenzyl)-4-(phenylsulfonyl)piperazine has also shown promise as an anti-viral agent, with studies demonstrating its ability to inhibit the replication of herpes simplex virus and respiratory syncytial virus.